3-butoxy-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide

• Molecular Formula: C20H25NO4S2
• Molecular Weight: 407.6 g/mol
• IUPAC Name: 3-butoxy-N-(1,1-dioxothiolan-3-yl)-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C20H25NO4S2/c1-2-3-10-25-18-7-4-6-16(13-18)20(22)21(14-19-8-5-11-26-19)17-9-12-27(23,24)15-17/h4-8,11,13,17H,2-3,9-10,12,14-15H2,1H3
• InChI Key: IDXQJTBPWRVEAR-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C(=O)N(CC2=CC=CS2)C3CCS(=O)(=O)C3

Description

This compound features a benzamide core substituted with a 3-butoxy group and two nitrogen-bound moieties: a 1,1-dioxidotetrahydrothiophen-3-yl (sulfone-containing tetrahydrothiophene) and a thiophen-2-ylmethyl group. Its molecular formula is C₂₀H₂₄N₂O₄S₂ (MW: 420.5 g/mol). Key features include:

• Butoxy substituent: Enhances lipophilicity and membrane permeability.
• Thiophene rings: Enable π-π stacking interactions with biological targets.
• Sulfone group: Improves solubility and hydrogen-bonding capacity .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name	Substituents on Benzamide	Heterocyclic Groups	Molecular Formula (MW)	Notable Properties	Biological Activity	Reference
Target Compound : 3-Butoxy-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)benzamide	3-butoxy	Thiophen-2-ylmethyl, tetrahydrothiophen-3-yl (sulfone)	C₂₀H₂₄N₂O₄S₂ (420.5)	High lipophilicity; sulfone enhances solubility	Inferred enzyme inhibition (structural analogy)
N-(1,1-Dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)benzamide	None	Furan-2-ylmethyl, tetrahydrothiophen-3-yl (sulfone)	C₁₈H₂₀N₂O₅S (376.4)	Reduced lipophilicity (furan vs. thiophene)	Antimicrobial activity (benzamide derivatives)
N-(1,1-Dioxidotetrahydrothiophen-3-yl)-2-ethoxy-N-(thiophen-2-ylmethyl)benzamide	2-ethoxy	Thiophen-2-ylmethyl, tetrahydrothiophen-3-yl (sulfone)	C₁₉H₂₂N₂O₅S₂ (422.5)	Ethoxy reduces steric hindrance vs. butoxy	Potential receptor binding (structural inference)
N-(1,1-Dioxidotetrahydrothiophen-3-yl)-4-fluoro-N-(thiophen-2-ylmethyl)benzamide	4-fluoro	Thiophen-2-ylmethyl, tetrahydrothiophen-3-yl (sulfone)	C₁₈H₁₉FN₂O₃S₂ (402.5)	Fluorine enhances metabolic stability	Enzyme inhibition (fluorinated analogs)
N-(1,1-Dioxidotetrahydrothiophen-3-yl)-4-methyl-N-(thiophen-2-ylmethyl)benzamide	4-methyl	Thiophen-2-ylmethyl, tetrahydrothiophen-3-yl (sulfone)	C₁₈H₂₀N₂O₃S₂ (384.5)	Methyl group lowers lipophilicity	Antimicrobial, anticancer (benzamide class)
N-(3-Chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(4-ethylphenoxy)acetamide	4-ethylphenoxy	3-Chlorobenzyl, tetrahydrothiophen-3-yl (sulfone)	C₂₂H₂₅ClN₂O₄S (473.0)	Chlorine increases electrophilicity	Unknown (limited data)

Impact of Structural Variations

Substituent Effects

• Alkoxy Groups : Butoxy (C₄) > ethoxy (C₂) > methoxy (C₁) in lipophilicity, affecting membrane permeability and pharmacokinetics .
• Halogenation : Fluorine () improves metabolic stability; chlorine () may enhance electrophilic reactivity for covalent binding.
• Methyl vs. Alkoxy : Methyl groups reduce steric bulk but decrease solubility compared to alkoxy chains .

Heterocyclic Moieties

• Thiophene vs.
• Sulfone Group : Present in all analogs, it enhances solubility and hydrogen-bonding capacity, critical for protein interactions .